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Compound of Interest

Compound Name: 2-Benzofuranylglyoxal hydrate

Cat. No.: B589250

This guide provides immediate and essential safety, logistical, and operational information for
handling 2-Benzofuranylglyoxal hydrate in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe and compliant handling of this
chemical.

Chemical Identifier:
e Name: 2-Benzofuranylglyoxal hydrate
e CAS Number: 131922-15-1

Hazard Summary: 2-Benzofuranylglyoxal hydrate is classified as an irritant.[1] The primary
hazards associated with this compound are:

e H315: Causes skin irritation.[2][3]
e H319: Causes serious eye irritation.[2][3]
o H335: May cause respiratory irritation.[2]

Due to the lack of specific toxicological data, it is crucial to handle this compound with care,
adhering to the precautionary principle.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b589250?utm_src=pdf-interest
https://www.benchchem.com/product/b589250?utm_src=pdf-body
https://www.benchchem.com/product/b589250?utm_src=pdf-body
https://www.benchchem.com/product/b589250?utm_src=pdf-body
https://ehss.syr.edu/wp-content/uploads/2020/12/GD200-21-Irritants.pdf
https://www.msds-europe.com/h-statements/
https://stoffenmanager.com/en/knowledge-center/h-phrases/
https://www.msds-europe.com/h-statements/
https://stoffenmanager.com/en/knowledge-center/h-phrases/
https://www.msds-europe.com/h-statements/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Appropriate PPE must be worn at all times when handling 2-Benzofuranylglyoxal hydrate to

minimize exposure. The following table summarizes the recommended PPE.

PPE Category Recommended Equipment

Standard

Chemical safety goggles or a
Eye/Face Protection full-face shield if there is a

splash hazard.

OSHA 29 CFR 1910.133 or
European Standard EN166

Chemical-resistant gloves
] ] (e.g., Nitrile, Neoprene). A lab
Skin Protection ) )
coat or chemical-resistant

apron.

Regulation (EU) 2016/425 and
the standard EN 374

Use in a well-ventilated area or
a chemical fume hood.[4][5] If
ventilation is inadequate or
dust is generated, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator with a particulate

Respiratory Protection

filter is recommended.

OSHA 29 CFR 1910.134 or
European Standard EN 149

Operational Plan

Adherence to a strict operational plan is essential for the safe handling of 2-

Benzofuranylglyoxal hydrate.

1. Engineering Controls:

» Always handle 2-Benzofuranylglyoxal hydrate in a properly functioning chemical fume

hood to minimize inhalation exposure.[4][5]

e Ensure an eyewash station and safety shower are readily accessible in the immediate work

area.[6]

2. Work Practices:
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e Wash hands thoroughly with soap and water after handling the compound.[7][8]
» Avoid direct contact with the skin, eyes, and clothing.[7]

e Do not eat, drink, or smoke in the laboratory.[7][8]

o Minimize the generation of dust when handling the solid form.

o Keep the container tightly closed when not in use.[8]

3. Spill Management:

 In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal.

o Clean the spill area with a suitable solvent and then wash with soap and water.
o For large spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan

Proper disposal of 2-Benzofuranylglyoxal hydrate and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste:

o Dispose of unused or waste 2-Benzofuranylglyoxal hydrate as hazardous chemical
waste in accordance with local, state, and federal regulations.

o Collect waste in a clearly labeled, sealed, and compatible container.

o Some aldehyde wastes can be neutralized to be non-hazardous, but this should be done
following established and validated protocols.[9][10][11]

e Container Disposal:
o Empty containers should be triple-rinsed with a suitable solvent.

o The rinsate must be collected and disposed of as hazardous waste.[12]
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o After triple-rinsing, the container can be disposed of as regular waste, with the label
defaced.[12]

Quantitative Data

No specific occupational exposure limits (OELs) have been established for 2-
Benzofuranylglyoxal hydrate. In the absence of such data, it is imperative to handle the
compound with a high degree of caution, always aiming to minimize exposure to the lowest

achievable level.

Experimental Workflow

The following diagram illustrates a safe handling workflow for a typical laboratory experiment

involving 2-Benzofuranylglyoxal hydrate.
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Caption: Workflow for the safe handling of 2-Benzofuranylglyoxal hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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